SiC7 siligraphene: a novel donor material with extraordinary sunlight absorption†
Nanoscale Pub Date: 2016-03-08 DOI: 10.1039/C6NR00046K
Abstract
The SiC7 siligraphene (g-SiC7) is a novel 2D nanomaterial with a graphene-like structure. Based on theoretical calculations, we have systematically investigated the structure, stability, electronic and optical properties of g-SiC7 siligraphene. The calculated results reveal that g-SiC7 siligraphene is a semiconductor with a direct band gap of 1.13 eV, which can be easily tuned by applying biaxial strain or a perpendicular electric field. Such a g-SiC7 siligraphene shows superior sunlight optical absorbance and is better than g-SiC2 siligraphene and single-layer black phosphorus (phosphorene) in near infrared and visible photon ranges, thus holding great potential for photovoltaics applications as a light donor material.
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Journal Nameļ¼Nanoscale
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